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Compound of Interest

Compound Name: 6-Hexyltetrahydro-2H-pyran-2-one

Cat. No.: B1345184 Get Quote

An In-depth Technical Guide to the Physical Properties of δ-Undecalactone

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key physical properties of δ-

undecalactone, specifically its boiling point and density. The information is compiled from

various sources to assist researchers, scientists, and professionals in drug development in their

understanding and utilization of this compound.

Core Physical Properties
δ-Undecalactone, also known as 5-hydroxyundecanoic acid lactone, is a colorless to pale

yellow liquid with a characteristic creamy, peach-like odor.[1] It is a member of the delta-lactone

class of organic compounds.

Quantitative Data Summary
The following table summarizes the reported values for the boiling point and density of δ-

undecalactone. It is important to note that the boiling point is often reported at reduced

pressure due to the compound's relatively high boiling point at atmospheric pressure.
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Physical Property Value Conditions Source(s)

Boiling Point 152.00 to 155.00 °C at 10.50 mm Hg [1][2][3][4]

298 °C
at 760 mm Hg

(estimated)
[5]

Density 0.956 - 0.961 g/mL at 25 °C [1][3][4]

0.958 g/mL at 25 °C [5]

0.969 g/mL at 25 °C [2][6]

0.9560 – 0.9620 kg/L at 20°C [7]

Experimental Protocols
While specific, detailed experimental protocols for δ-undecalactone were not found in the

immediate literature, this section outlines the general and widely accepted methodologies for

determining the boiling point and density of liquid organic compounds. These protocols are

applicable to δ-undecalactone.

Determination of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. For a pure substance, the boiling point is a characteristic physical property.

Method 1: Distillation

This method is suitable for determining the boiling point of a substance when a sufficient

quantity is available (typically > 5 mL).

Apparatus: A standard distillation apparatus is assembled, consisting of a round-bottom

flask, a condenser, a thermometer, and a receiving flask.

Procedure:

The liquid sample (δ-undecalactone) is placed in the round-bottom flask along with boiling

chips or a magnetic stir bar to ensure smooth boiling.
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The flask is heated gently.

As the liquid boils, the vapor rises and comes into contact with the thermometer bulb

before entering the condenser.

The temperature at which the vapor and liquid are in equilibrium, indicated by a stable

temperature reading on the thermometer while the liquid is distilling, is recorded as the

boiling point.

Note: For high-boiling liquids like δ-undecalactone, distillation under reduced pressure

(vacuum distillation) is often employed to prevent decomposition at high temperatures. The

observed boiling point will be lower than the atmospheric boiling point and is dependent on

the pressure.

Method 2: Thiele Tube Method

This micro-method is ideal when only a small amount of the substance is available.

Apparatus: A Thiele tube, a thermometer, a small test tube, and a capillary tube sealed at

one end.

Procedure:

A small amount of the liquid is placed in the small test tube.

The capillary tube is placed in the test tube with the open end downwards.

The test tube is attached to the thermometer, and the assembly is placed in the Thiele

tube containing a high-boiling liquid (e.g., mineral oil).

The Thiele tube is heated gently. As the temperature rises, a stream of bubbles will

emerge from the capillary tube.

Heating is stopped, and the apparatus is allowed to cool slowly.

The temperature at which the liquid just begins to enter the capillary tube is recorded as

the boiling point.[8]
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Determination of Density
Density is the mass of a substance per unit of volume (D = m/V).

Method 1: Using a Graduated Cylinder and Balance

This is a straightforward method for determining density.

Apparatus: A balance and a graduated cylinder.

Procedure:

The mass of the empty, dry graduated cylinder is recorded.

A known volume of the liquid (δ-undecalactone) is added to the graduated cylinder. The

volume is read from the bottom of the meniscus.

The mass of the graduated cylinder containing the liquid is recorded.

The mass of the liquid is calculated by subtracting the mass of the empty cylinder from the

mass of the cylinder with the liquid.

The density is calculated by dividing the mass of the liquid by its volume.

Method 2: Water Displacement (for solids, but adaptable for immiscible liquids)

While primarily for solids, the principle can be adapted if δ-undecalactone is immiscible with the

displacement liquid. Given that δ-undecalactone is insoluble in water, this method is feasible.[4]

Apparatus: A balance, a graduated cylinder, and a displacement liquid (e.g., water).

Procedure:

A known volume of the displacement liquid is placed in the graduated cylinder.

A known mass of δ-undecalactone is carefully added to the graduated cylinder.

The new volume is recorded. The difference between the initial and final volumes gives

the volume of the added δ-undecalactone.
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The density is calculated by dividing the mass of the δ-undecalactone by the volume it

displaced.

Logical Workflow for Physical Property
Determination
The following diagram illustrates the logical workflow for the experimental determination of the

boiling point and density of δ-undecalactone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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